Cas no 1934-16-3 (Phenothiazin-5-ium,3,7-bis(ethylamino)-2,8-dimethyl-, chloride (1:1))

• Product Name: Phenothiazin-5-ium,3,7-bis(ethylamino)-2,8-dimethyl-, chloride (1:1)
• CAS No: 1934-16-3
• MF: C₁₈H₂₂ClN₃S
• MW: 347.905381679535
• CID: 171700
• Update Time: 2025-04-19

Phenothiazin-5-ium,3,7-bis(ethylamino)-2,8-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenothiazin-5-ium,3,7-bis(ethylamino)-2,8-dimethyl-, chloride (1:1)
• BASIC BLUE 24
• NEW METHYLENE BLUE
• 3,7-Bis-aethylamino-2,8-dimethyl-phenothiazinylium,Chlorid
• 3,7-bis-ethylamino-2,8-dimethyl-phenothiazinylium,chloride
• Basic Blue 24 Methylene Blue N
• METHYLENE BLUE N
• Neu-Methylenblau n
• New methylene Blue N
• New methylene Blue N solution
• New methylene Blue N,pure
• NEW METHYLENE BLUE,N BRECHER

• Inchi： 1S/C18H21N3S.ClH/c1-5-19-13-9-17-15(7-11(13)3)21-16-8-12(4)14(20-6-2)10-18(16)22-17;/h7-10,19H,5-6H2,1-4H3;1H/b20-14+;
• InChI Key： SQHOAFZGYFNDQX-RANVTSCRSA-N
• SMILES： [Cl-].S1C2C=C(C(C)=CC=2N=C2C=C(C)/C(/C=C12)=[NH+]/CC)NCC

Computed Properties

• Exact Mass: 347.12200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Green or dark brown crystalline powder
• Density: 1.1964 (rough estimate)
• Boiling Point: 100 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 65.19000
• LogP: 2.36100
• Solubility: Not determined

Phenothiazin-5-ium,3,7-bis(ethylamino)-2,8-dimethyl-, chloride (1:1) Security Information

• Safety Instruction： S24/25